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Compound of Interest

Compound Name: Ammonium bromide-d4

Cat. No.: B12404938 Get Quote

An In-depth Technical Guide to the Solubility of Ammonium Bromide-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ammonium bromide-d4 (ND₄Br) is the deuterated form of ammonium bromide, an inorganic

salt with various applications in pharmaceuticals, photography, and as a flame retardant. In

research and drug development, particularly in pharmacokinetic and metabolic studies, the use

of isotopically labeled compounds like Ammonium bromide-d4 is crucial for tracing and

quantification. A thorough understanding of its solubility in different solvents is fundamental for

its effective application in experimental and formulation contexts.

Note on Deuterated vs. Non-deuterated Data: Specific quantitative solubility data for

Ammonium bromide-d4 is not readily available in the published literature. However, the

isotopic substitution of hydrogen with deuterium is not expected to significantly alter the

macroscopic property of solubility for a simple inorganic salt like ammonium bromide.

Therefore, the solubility data for non-deuterated ammonium bromide (NH₄Br) is presented here

as a reliable proxy.

Quantitative Solubility Data
The solubility of ammonium bromide in various solvents is summarized in the table below. The

data is compiled from multiple sources and presented in grams of solute per 100 grams or 100
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mL of solvent at specified temperatures.
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Solvent Temperature (°C)
Solubility ( g/100g
solvent)

Solubility (g/100mL
solvent)

Water 0 60.6 59.5

10 66.6

20 74.2

25 78.3 97

30 81.8

40 89.7

50 97.6

60 104.9

80 119.3

100 145.6[1]

Methanol 0 10.62

20 12.33

40 14.07

Ethanol 0 3.06

19 3.22

20 3.36

40 4.26

78 10[1]

1-Propanol 25 1.18

Acetone General Soluble

Diethyl Ether 15 0.123

Ammonia (liquid) -33.9 90.75

0 137.9
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25 237.9

Sulfur Dioxide 0 0.059

25 0.052

Ethyl Acetate General Practically Insoluble

Qualitative Solubility Summary:

Freely Soluble: Water, Methanol, Ethanol, Acetone, Ammonia[1][2]

Slightly Soluble: Diethyl Ether[1]

Practically Insoluble: Ethyl Acetate

Experimental Protocol for Solubility Determination
The following is a generalized methodology for determining the solubility of a salt like

Ammonium bromide-d4 at various temperatures. This protocol is based on the principle of

creating a saturated solution and then determining the concentration of the solute.

Materials and Equipment:

Ammonium bromide-d4

Selected solvent(s)

Analytical balance

A series of sealable glass vials or test tubes

A temperature-controlled water bath or heating/cooling system

Calibrated thermometer or temperature probe

Magnetic stirrer and stir bars

Volumetric flasks and pipettes
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Filtration apparatus (e.g., syringe filters)

Analytical instrumentation for concentration measurement (e.g., HPLC, IC, or gravimetric

analysis)

Procedure:

Preparation of Solvent: Ensure the solvent is of high purity to avoid interferences.

Addition of Solute and Solvent: Accurately weigh a known amount of Ammonium bromide-
d4 and add it to a vial containing a precise volume or mass of the solvent.

Equilibration:

Place the vial in the temperature-controlled bath set to the desired temperature.

Stir the mixture vigorously to facilitate dissolution.

Allow the mixture to equilibrate for a sufficient period to ensure a saturated solution is

formed. This may range from several hours to days, depending on the solvent and

temperature.

Phase Separation:

Once equilibrium is reached, stop stirring and allow the undissolved solid to settle.

Carefully extract a sample of the supernatant (the clear liquid phase) using a pre-heated

or pre-cooled syringe to match the equilibration temperature, and immediately filter it to

remove any suspended solid particles.

Concentration Analysis:

Accurately dilute the filtered supernatant to a known volume.

Analyze the concentration of Ammonium bromide-d4 in the diluted solution using a

suitable analytical technique.
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Alternatively, a known mass of the saturated solution can be taken, the solvent

evaporated, and the mass of the remaining solute determined gravimetrically.

Data Calculation:

Calculate the solubility as the mass of the solute per unit mass or volume of the solvent at

the specified temperature.

Repeat for Different Temperatures: Repeat the procedure at various temperatures to

construct a solubility curve.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the experimental protocol for determining

solubility.
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Caption: Workflow for determining the solubility of a salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solvents.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404938#solubility-of-ammonium-bromide-d4-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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